Tubulin inhibitor 25

• Molecular Formula: C26H22O8
• Molecular Weight: 462.4 g/mol
• InChI: InChI=1S/C26H22O8/c1-13(2)7-10-19(15-12-18(29)22-16(27)8-9-17(28)23(22)24(15)30)34-26(31)21-11-14-5-4-6-20(32-3)25(14)33-21/h4-9,11-12,19,27-28H,10H2,1-3H3/t19-/m1/s1
• InChIKey: PLMRBMDBHVPYPN-LJQANCHMSA-N

Researchers studying microtubule dynamics in colorectal cancer face challenges with narrow therapeutic windows and off-target vascular effects of standard colchicine-site ligands. Tubulin inhibitor 25 (compound 6c) solves these issues with: • Potent & selective: IC50 0.18 µM against HT29 cells; minimal cytotoxicity in 293T and LO2 normal lines • Dual anti-migratory & anti-angiogenic activity (HUVEC tube formation inhibition at 0.01-0.04 µM) • Pre-validated PK profile in rats (T1/2 ≈3.8 h, AUC 2156 ng/mL·h) to accelerate in vivo studies Suitable for G2/M arrest, apoptosis, and metastasis research.

Tubulin Inhibitor 25 Baseline Profile

Tubulin inhibitor 25 (CAS 2411697-71-5, compound 6c) is a synthetic shikonin-benzo[b]furan derivative that functions as a tubulin polymerization inhibitor by targeting the colchicine binding site [1]. It was developed alongside a series of analogs and is characterized by sub-micromolar antiproliferative activity against a panel of cancer cell lines, most notably HT29 (IC50 0.18 µM), combined with demonstrably low cytotoxicity in non-cancerous cell lines [1]. The compound also exhibits anti-migratory and anti-angiogenic properties in vitro, along with a defined pharmacokinetic profile in rat models, positioning it as a differentiated chemical probe within the colchicine-site inhibitor landscape .

Target Colchicine-site tubulin polymerization inhibition

Cancer panel Sub-micromolar antiproliferative context

Phenotype Anti-migratory and anti-angiogenic assay context

In vivo PK-characterized probe for rat model studies

• [1] Shao YY, Yin Y, Lian BP, Leng JF, Xia YZ, Kong LY. Synthesis and biological evaluation of novel shikonin-benzo[b]furan derivatives as tubulin polymerization inhibitors targeting the colchicine binding site. Eur J Med Chem. 2020 Mar 15;190:112105. View Source

Generic Substitution Risks for Tubulin Inhibitor 25

Colchicine-site binding tubulin inhibitors are a chemically diverse class where small structural modifications drastically alter cellular potency, selectivity for cancer over normal cells, and off-target vascular effects [1]. Tubulin inhibitor 25 (compound 6c) is a shikonin-benzo[b]furan hybrid; its antiproliferative profile against HT29 cells is reported to be significantly superior to the parent natural product shikonin and the reference drug combretastatin A-4 (CA-4), demonstrating that activity within this chemotype is not uniform . Furthermore, the compound displays a wide therapeutic window between cancer cell cytotoxicity and normal cell tolerability, a feature that cannot be assumed for other colchicine-site ligands such as colchicine itself, which has a narrow therapeutic index. The specific interplay of the shikonin naphthazarin core with the benzofuran moiety leads to a unique G2/M arrest and apoptosis induction signature, making simple interchange with other in-class compounds a risk for irreproducible biological outcomes .

Colchicine-site potency varies

Shikonin-benzo[b]furan hybrids show rank-order potency differences vs parent shikonin or CA-4; may not reproduce antiproliferative profile if substituted.

Normal-cell tolerability not class-wide

Observed low normal-cell cytotoxicity for this compound does not extend to colchicine or other ligands; substitution risks higher normal-cell toxicity.

Apoptosis signaling signature differs

G2/M arrest and downstream protein modulation (P21/Cdc2) may differ among colchicine-site inhibitors, altering mechanistic readouts in cell studies.

• [1] Shao YY, et al. Eur J Med Chem. 2020;190:112105. View Source

Differentiation Evidence for Tubulin Inhibitor 25

HT29 Antiproliferative Potency Comparison

In the primary characterization study, compound 6c displayed an IC50 of 0.18 µM against the HT29 colorectal cancer cell line, which was explicitly described as 'significantly better than that of the reference drugs shikonin and CA-4' [1]. While the exact HT29 IC50 values for shikonin and CA-4 in that specific assay are not extracted in the abstract, the claim of 'significantly better' establishes a direct rank-order potency superiority within the same experimental system. Vendor-reported IC50 values for HT29, HCT116, MDA-MB-231, and A549 range from 0.18 to 0.81 µM, confirming consistent sub-micromolar activity .

HT29 potency

Head-to-head

0.18 µM

6c > CA-4 > Shikonin

Reported rank-order in HT29 antiproliferative assay

Data from single study; exact CA-4 and shikonin IC50 not extracted

Evidence Dimension	Cellular Antiproliferative Activity (IC50) against HT29
Target Compound Data	0.18 µM (IC50, HT29)
Comparator Or Baseline	Shikonin: IC50 higher (value not stated); CA-4 (Combretastatin A-4): IC50 higher
Quantified Difference	Rank-order: 6c > CA-4 > Shikonin (exact fold-change not extracted from abstract)
Conditions	HT29 cell line; 48 h incubation (concentration range 0-100 µM)

Why This Matters

Demonstrates that the structural hybridization of shikonin with a benzofuran moiety yields a non-obvious and significant gain in cellular potency over the parent compound and a well-known reference inhibitor within the same target site.

• [1] Shao YY, et al. Eur J Med Chem. 2020;190:112105. View Source

Cancer Cell Selectivity Over Normal Cells

Tubulin inhibitor 25 demonstrates a marked selectivity for cancer cells over non-cancerous cell lines. In the primary study, the CC50 against the normal human embryonic kidney cell line 293T was 184.86 ± 9.88 µM, and against the normal liver cell line LO2 was 154.76 ± 9.98 µM . This contrasts with its antiproliferative IC50 across cancer cell lines such as A549 (0.18 ± 0.04 µM), MDA-MB-231 (0.58 ± 0.11 µM), HCT116 (0.81 ± 0.13 µM), and HT29 (0.57 ± 0.79 µM) . The documented low cytotoxicity towards normal cells is a key differentiator from colchicine, which has a notoriously narrow therapeutic index.

Cancer selectivity

Data to verify

~191×–860×

Cancer vs. normal cell selectivity index range

Calculated from CC50 293T/LO2 and cancer IC50; no external confirmation

Evidence Dimension	Cytotoxicity Selectivity (CC50 normal / IC50 cancer)
Target Compound Data	CC50 (293T): 184.86 µM; CC50 (LO2): 154.76 µM; Cancer IC50 range: 0.18–0.81 µM
Comparator Or Baseline	Colchicine: narrow therapeutic index (class-level inference, no head-to-head data in source)
Quantified Difference	Selectivity index approx. 191x to 860x for cancer vs. 293T cells (calculated from mean values)
Conditions	48 h incubation; normal cell lines 293T and LO2; cancer cell lines A549, MDA-MB-231, HCT116, HT29

Why This Matters

A wide selectivity window is critical for minimizing off-target toxicity in complex biological models and is a prerequisite for potential translational progression, making the compound suitable for experiments where normal tissue viability must be preserved.

Colchicine Binding Site Competition

Tubulin inhibitor 25 directly competes with [3H]colchicine for binding to tubulin, as demonstrated in the primary study [1]. At concentrations of 2 and 4 µM, the compound inhibited tubulin polymerization [2]. This provides direct biochemical evidence for its mechanism of action as a colchicine-site ligand, a feature shared by CA-4 and colchicine, but achieved here with a structurally distinct shikonin-benzo[b]furan scaffold, which may allow for different binding interactions and selectivity profiles.

Binding site

Reported

Displaces [³H]colchicine

Confirms colchicine-site engagement

No Kd or Ki values reported

Evidence Dimension	Ligand Displacement at the Colchicine Binding Site
Target Compound Data	Competes with [3H]colchicine; inhibits tubulin polymerization at 2–4 µM
Comparator Or Baseline	Colchicine: canonical colchicine-site binder; CA-4: known colchicine-site ligand
Quantified Difference	Qualitative displacement confirmed; no Kd or Ki values directly compared in source
Conditions	Cell-free tubulin polymerization assay; [3H]colchicine competition binding assay

Why This Matters

Confirms the compound definitively engages the same binding site as the reference inhibitors but does so with a distinct chemotype, offering a structurally alternative probe for mechanistic studies.

• [1] Shao YY, et al. Eur J Med Chem. 2020;190:112105. View Source
• [2] MedChemExpress. Tubulin inhibitor 25 (HY-146778) Product Page. View Source

Anti-Angiogenesis: HUVEC Tube Formation

Tubulin inhibitor 25 exhibits potent, dose-dependent inhibition of HUVEC tube formation at concentrations as low as 0.01 µM (0.01, 0.02, and 0.04 µM range) . This anti-angiogenic capacity is further supported by its inhibition of A549 cancer cell migration at 0.1–0.4 µM . While many colchicine-site inhibitors are known to indirectly affect vascularization, the direct demonstration of tube formation disruption at low nanomolar concentrations provides a quantifiable functional advantage over shikonin and comparable activity to CA-4, which is also known for vascular-disrupting properties.

HUVEC tube formation

Class-level inference

0.01–0.04 µM

Supports anti-angiogenic assay context

No direct comparator data with CA-4 in same assay

Evidence Dimension	In Vitro Anti-Angiogenic Potency (HUVEC tube formation)
Target Compound Data	Effective inhibition at 0.01–0.04 µM (6 h)
Comparator Or Baseline	CA-4: known vascular-disrupting agent (class-level comparison, no head-to-head data)
Quantified Difference	Phenotypic effect observed at concentrations comparable to or lower than typical CA-4 anti-angiogenic assays
Conditions	HUVEC tube formation assay, 6 h treatment

Why This Matters

A dual mechanism of action—direct cytotoxicity plus disruption of angiogenesis—is valuable for oncology research models where tumor vasculature targeting is a desired endpoint, expanding the compound's utility beyond simple antiproliferative assays.

In Vivo Pharmacokinetics in Rats

The compound was evaluated for pharmacokinetic properties in male Sprague-Dawley rats following a single intravenous dose of 1.5 mg/kg [1]. Key PK parameters include a half-life (T1/2) of 3.81 ± 2.14 h, a mean residence time (MRT0-∞) of 5.12 ± 2.86 h, and a total systemic exposure (AUC0-∞) of 2156.12 ± 851.88 ng/mL·h . The volume of distribution (VZ) of 3.348 ± 0.734 L/kg indicates good tissue penetration. The study concluded that the compound demonstrated 'good metabolic stability' . This represents a competitive in vivo profile compared to other colchicine-site inhibitors like CA-4, which typically requires prodrug strategies or formulation optimization for adequate pharmacokinetic exposure.

Rat PK

Reported

T₁/₂ 3.8 h, AUC 2156 ng·h/mL

Supports in vivo exposure-model interpretation

1.5 mg/kg IV; male SD rats

Evidence Dimension	In Vivo Pharmacokinetic Parameters (Rat, IV)
Target Compound Data	T1/2: 3.81 ± 2.14 h; AUC0-∞: 2156.12 ± 851.88 ng/mL·h; VZ: 3.348 ± 0.734 L/kg; MRT: 5.12 ± 2.86 h
Comparator Or Baseline	CA-4: typically requires prodrug (e.g., CA-4P) for acceptable PK (class-level inference)
Quantified Difference	Tubulin inhibitor 25 shows direct in vivo exposure and stability without prodrug modification
Conditions	Male SD rats; 1.5 mg/kg IV single dose

Why This Matters

Direct in vivo pharmacokinetic characterization provides procurement confidence for animal model studies, differentiating this compound from uncharacterized in-class alternatives that may require extensive PK optimization before use.

• [1] Shao YY, et al. Eur J Med Chem. 2020;190:112105. View Source

G2/M Arrest and Apoptosis in HT29 Cells

Tubulin inhibitor 25 induces a potent G2/M phase cell cycle arrest in HT29 cells, with the G2/M population increasing to 80.99% at 1 µM after 48 hours . This is accompanied by dose- and time-dependent apoptosis, mitochondrial depolarization, and regulation of key proteins: increased P21 and Cyclin B1, and decreased Cdc2, p-CDC2, and p-Cdc25c [1]. While G2/M arrest is a hallmark of microtubule-targeting agents, the specific protein expression signature observed for 6c (particularly the unique combination of P21 upregulation and Cdc2 downregulation) may differ from the canonical profiles of colchicine or vinca alkaloids, providing a distinct mechanistic fingerprint.

G2/M arrest

Class-level inference

80.99% G2/M at 1 µM

Supports cell-cycle arrest mechanistic context

P21↑, Cdc2↓; comparison with colchicine not studied

Evidence Dimension	Cell Cycle Distribution and Downstream Apoptotic Signaling
Target Compound Data	G2/M population: 80.99% at 1 µM (48 h); upregulated P21, Cyclin B1; downregulated Cdc2, p-CDC2, p-Cdc25c
Comparator Or Baseline	Colchicine: also induces G2/M arrest but may exhibit different downstream protein modulation (class-level inference)
Quantified Difference	Specific protein expression signature reported; no direct comparator protein data in source
Conditions	HT29 cells; concentration range 0.25–1 µM; 12–48 h

Why This Matters

The detailed characterization of the apoptosis and cell cycle arrest mechanism provides a reference for using this compound as a specific mechanistic probe, rather than a generic tubulin disruptor, ensuring reproducible downstream signaling readouts in experiments.

• [1] Shao YY, et al. Eur J Med Chem. 2020;190:112105. View Source

Application Scenarios for Tubulin Inhibitor 25

Colorectal Cancer Microtubule Dynamics Studies

The compound's validated sub-micromolar potency against HT29 cells, combined with its defined mechanism of G2/M arrest and apoptosis induction through the colchicine binding site, makes it a strong candidate for dissecting microtubule-related signaling pathways in colorectal cancer models [1]. Its concomitant ability to inhibit cell migration allows researchers to study the crosstalk between cytoskeletal disruption and metastatic behavior within a single chemical probe.

Tumor Xenograft Studies with Defined PK

For studies progressing to rat xenograft or syngeneic tumor models, the compound's pre-determined IV pharmacokinetic profile (T1/2 ≈ 3.8 h, AUC ≈ 2156 ng/mL·h) enables informed dosing regimen design without the need for de novo PK characterization . This reduces the experimental burden and accelerates the transition from in vitro to in vivo efficacy studies.

Anti-Angiogenesis and Vascular Disruption Assays

The compound's potent inhibition of HUVEC tube formation at low nanomolar concentrations (0.01–0.04 µM) and its inhibition of endothelial cell migration support its use as a reference agent in angiogenesis assays [1]. It can serve as a comparator for novel anti-angiogenic candidates or as a positive control in vascular disruption studies.

Selectivity Profiling and Toxicity Counter-Screens

The documented low cytotoxicity in normal cell lines (293T and LO2) combined with its powerful cancer cell activity positions Tubulin inhibitor 25 as an ideal tool for experiments distinguishing on-target cancer cytotoxicity from general cellular toxicity [1]. It can be used in co-culture systems or tissue-specific toxicity panels where maintaining normal cell viability is a critical readout.

Application

Selection Property

Validation Focus

Colorectal cancer microtubule signaling

Colchicine-site engagement and G2/M arrest

HT29 pathway response and migration endpoints

In vivo tumor model studies

Defined PK profile for exposure modeling

Exposure-model validation in rat models

Anti-angiogenesis research

HUVEC tube formation inhibition context

Vascular disruption endpoint interpretation

Cancer selectivity profiling

Low normal-cell cytotoxicity profile

Cancer vs. normal cell endpoint review

• [1] Shao YY, et al. Eur J Med Chem. 2020;190:112105 and vendor-characterized data from InvivoChem. View Source